Cas no 113023-57-7 ((S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione)

• Product Name: (S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione
• CAS No: 113023-57-7
• Molecular Formula: C₉H₁₅NO₂S
• Molecular Weight: 201.28590130806
• CID: 2354875
• PubChem ID: 21802086

(S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione Properties

Names and Identifiers

• 1-[(4S)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-1-propanone
• 1-[(4S)-4-(1-METHYLETHYL)-2-THIOXO-3-OXAZOLIDINYL]-
• 1-[(4S)-4-Isopropyl-2-thioxo-3-oxazolidinyl]-1-propanone
• 1-[(4S)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-1-pro panone
• 1-(4-Propan-2-yl-2-sulfanylidene-1,3-oxazolidin-3-yl)propan-1-one
• 113023-57-7
• SCHEMBL7826954
• 1-[(4S)-4-Isopropyl-2-thioxo-3-oxazolidinyl]-1-propanone,99%e.e.

• InChIKey： FIEFJRBGCDTCBC-UHFFFAOYSA-N
• Inchi： 1S/C9H15NO2S/c1-4-8(11)10-7(6(2)3)5-12-9(10)13/h6-7H,4-5H2,1-3H3
• SMILES： S=C1N(C(CC)=O)C(CO1)C(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.08234989g/mol
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines